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Compound of Interest

Compound Name: 4,4'-Difluorobenzophenone

Cat. No.: B049673

4,4'-Difluorobenzophenone: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4,4'-Difluorobenzophenone (CAS No. 345-92-6). The information is compiled
from various Safety Data Sheets (SDS) to ensure a thorough understanding of the potential
hazards and the necessary safety measures required when working with this compound.

Chemical and Physical Properties

4,4'-Difluorobenzophenone is a colorless solid organic compound.[1] It is commonly used as
a precursor in the production of high-performance polymers like PEEK (polyetherether ketone).

[1]
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Property Value Reference
Molecular Formula C13H8F20 [2]
Molecular Weight 218.20 g/mol [2][3]
Melting Point 105 - 106 °C [4]

Boiling Point 200 °C [5]
Appearance Off-white powder/solid [6]

CAS Number 345-92-6 [51[7]

Hazard Identification and GHS Classification

4.,4'-Difluorobenzophenone is considered a hazardous substance.[6] The GHS classification

highlights its potential to cause acute and chronic health effects.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral 4
[8]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation 2
[718]
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation[3][7][8]
Specific Target Organ Toxicity - H335: May cause respiratory
Single Exposure irritation[3][7]
Hazardous to the Aquatic ) o ]
) H411: Toxic to aquatic life with
Environment, Long-Term 2

Hazard

long lasting effects[7][8][9]

Signal Word: Warning[5][10]

Toxicological Information
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The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5]

Exposure Route Effects

Harmful if swallowed.[4][5] May cause

Ingestion
gastrointestinal tract irritation.[11]
Inhalation May cause respiratory tract irritation.[5][6][11]
Skin Contact Causes skin irritation.[4][5][6]
Eye Contact Causes serious eye irritation.[4][5][6]

Long-term exposure to respiratory irritants may

Chronic Exposure ] ]
lead to airway diseases.[6]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure a safe working environment.

Engineering Controls

o Ventilation: Use in a well-ventilated area.[4][6] Ensure good ventilation of the work station.[4]
Appropriate exhaust ventilation should be provided where dust is formed.[9]

o Safety Equipment: Emergency eye wash fountains and safety showers should be readily
available in the immediate vicinity of any potential exposure.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 4,4'-Difluorobenzophenone.
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Protection Type Specification

Chemical safety goggles or safety glasses with
side-shields conforming to EN166 or OSHA's 29
CFR 1910.133.[4][9][11] A face shield may also

be necessary.[4]

Eye/Face Protection

Wear appropriate protective gloves (e.g., tested
Skin Protection to EN 374 or US F739) and clothing to prevent
skin exposure.[4][6][11]

In case of inadequate ventilation or when
workplace conditions warrant, use a

Respiratory Protection NIOSH/MSHA approved respirator or a
European Standard EN 149 compliant
respirator.[4][9][11]

Footwear Safety shoes are recommended.[4]

General Hygiene and Handling Practices

Avoid all personal contact, including inhalation.[6]

Do not eat, drink, or smoke when using this product.[4][6]

Wash hands thoroughly after handling.[4][11]

Keep containers securely sealed when not in use.[6]

Avoid formation and accumulation of dust.[6][9]

Store in a cool, dry place in a tightly closed container.[11]

Avoid contamination with oxidizing agents and strong reducing agents.[6][11]

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Protocol

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion , . . .
unconscious person. Get immediate medical
advice/attention.[4][9]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Get medical attention.

[41051€]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water. Seek

medical attention if irritation occurs.[4][6][9]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Get immediate medical advice/attention.
[41[9][11]

Spills and Leaks

o Minor Spills: Clean up spills immediately.[6][11] Use dry clean-up procedures and avoid

generating dust.[6] Sweep or vacuum up the material and place it in a clean, dry, sealable,

labeled container for disposal.[6]

e Major Spills: Evacuate unnecessary personnel.[4] Alert emergency responders.[6] Control

personal contact by wearing protective clothing.[6] Prevent spillage from entering drains or

water courses.[6][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][9]

o Specific Hazards: Thermal decomposition can generate carbon oxides and hydrogen

fluoride.[4] Fine dust mixed with air can be an explosion hazard if ignited.[4][6]
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+ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5][9]

Visualized Workflows
Standard Handling Protocol

Preparation

Gloves, Goggles,
Lab Coat, Respirator (if needed)

Don Personal Protective
Equipment (PPE)

l

Ensure Proper Ventilation

Weigh/Handle Compound
in Designated Area

Close Container and
Clean Work Area

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Standard laboratory workflow for handling 4,4'-Difluorobenzophenone.

Emergency Response for Skin or Eye Contact

Skin Contact Eye Contact

Remove Contaminated Clothing ISE IR HIVE 1 =Ee

with Water for 15 min

Flush Skin with Soap Remove Contact Lenses
and Water for 15 min (if applicable)

Seek Medical Attention Seek Immediate

if Irritation Persists Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for skin and eye exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Difluorobenzophenone - Wikipedia [en.wikipedia.org]

2. 4,4'-Difluorobenzophenone (CAS 345-92-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. 4,4'-Difluorobenzophenone | C13H8F20 | CID 9582 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. synquestlabs.com [synquestlabs.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b049673?utm_src=pdf-body
https://www.benchchem.com/product/b049673?utm_src=pdf-body-img
https://www.benchchem.com/product/b049673?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4,4%27-Difluorobenzophenone
https://www.chemeo.com/cid/123-065-3/4-4-Difluorobenzophenone
https://www.chemeo.com/cid/123-065-3/4-4-Difluorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Difluorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Difluorobenzophenone
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-38.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. fishersci.com [fishersci.com]

e 6. datasheets.scbt.com [datasheets.scbt.com]

e 7. dcfinechemicals.com [dcfinechemicals.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 9. cdhfinechemical.com [cdhfinechemical.com]

e 10. 4,4-_ & _ X 99% | Sigma-Aldrich [sigmaaldrich.com]

e 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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